Cas no 55416-97-2 (6-chloro-N~4~-[2-(dimethylamino)ethyl]-N~2~,N~2~-dimethyl-5-(methylsulfanyl)pyrimidine-2,4-diamine)

• Product Name: 6-chloro-N~4~-[2-(dimethylamino)ethyl]-N~2~,N~2~-dimethyl-5-(methylsulfanyl)pyrimidine-2,4-diamine
• CAS No: 55416-97-2
• MF: C₁₁H₂₀ClN₅S
• MW: 289.82799911499
• CID: 1594098
• PubChem ID: 3043359
• Update Time: 2025-04-21

6-chloro-N~4~-[2-(dimethylamino)ethyl]-N~2~,N~2~-dimethyl-5-(methylsulfanyl)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N~4~-[2-(dimethylamino)ethyl]-N~2~,N~2~-dimethyl-5-(methylsulfanyl)pyrimidine-2,4-diamine
• 6-chloro-4-N-[2-(dimethylamino)ethyl]-2-N,2-N-dimethyl-5-methylsulfanylpyrimidine-2,4-diamine
• DTXSID40203977
• 55416-97-2
• SCHEMBL11826004
• 2-Dimethylamino-4-(2'-dimethylamino)ethylamino-5-methylthio-6-chloropyrimidine
• 2,4-Pyrimidinediamine, 6-chloro-N(sup 4)-(2-(dimethylamino)ethyl)-N(sup 2),N(sup 2)-dimethyl-5-(methylthio)-

• Inchi： 1S/C11H20ClN5S/c1-16(2)7-6-13-10-8(18-5)9(12)14-11(15-10)17(3)4/h6-7H2,1-5H3,(H,13,14,15)
• InChI Key： PNWLIPBDOXGSEU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)N(C)C)NCCN(C)C)SC

Computed Properties

• Exact Mass: 289.1131
• Monoisotopic Mass: 289.1127945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 44.29